Cas no 167104-66-7 (1-Propanone,2-(1H-imidazol-1-yl)-1-(4-methoxyphenyl)-2-methyl-)

• Product Name: 1-Propanone,2-(1H-imidazol-1-yl)-1-(4-methoxyphenyl)-2-methyl-
• CAS No: 167104-66-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 216802
• Update Time: 2024-01-26

1-Propanone,2-(1H-imidazol-1-yl)-1-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-(1H-imidazol-1-yl)-1-(4-methoxyphenyl)-2-methyl-
• NKI 42255
• 1-Propanone, 2-(1H-imidazol-1-yl)-1-(4-methoxyphenyl)-2-methyl-

• Inchi： 1S/C14H16N2O2/c1-14(2,16-9-8-15-10-16)13(17)11-4-6-12(18-3)7-5-11/h4-10H,1-3H3
• InChI Key： NCZGLDQAHVWMDF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)C(N1C=NC=C1)(C)C

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 447.9±25.0 °C(Predicted)
• PSA: 44.12
• pka: 6.31±0.30(Predicted)